Cas no 2320209-12-7 (2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide)

• Product Name: 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide
• CAS No: 2320209-12-7
• MF: C₁₃H₁₅F₃N₂O₅S
• MW: 368.328812837601
• CID: 5912614
• PubChem ID: 121175647
• Update Time: 2025-07-01

2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide
• F6514-3203
• 2320209-12-7
• 2-methoxy-5-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonylbenzamide
• AKOS032725013
• 2-methoxy-5-{[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl}benzamide
• 2-methoxy-5-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)benzamide

• Inchi： 1S/C13H15F3N2O5S/c1-22-11-3-2-9(4-10(11)12(17)19)24(20,21)18-5-8(6-18)23-7-13(14,15)16/h2-4,8H,5-7H2,1H3,(H2,17,19)
• InChI Key： QTKYRMKYMKWHDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(N)=O)C=1)OC)(N1CC(C1)OCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 368.06537724g/mol
• Monoisotopic Mass: 368.06537724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide

Comprehensive Overview of 2-Methoxy-5-{3-(2,2,2-Trifluoroethoxy)Azetidin-1-Ylsulfonyl}Benzamide (CAS No. 2320209-12-7)

The compound 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide (CAS No. 2320209-12-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate chemical architecture, which combines a benzamide core with a trifluoroethoxy-substituted azetidine ring. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most notable features of this compound is its sulfonyl linkage, which is often associated with enhanced binding affinity and metabolic stability in bioactive molecules. Researchers have been particularly interested in its potential as a modulator of specific biological targets, given the increasing demand for novel therapeutics in areas such as oncology, inflammation, and central nervous system disorders. The presence of the trifluoroethoxy group further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design.

In recent years, the scientific community has shown growing interest in azetidine-containing compounds due to their conformational rigidity and ability to mimic natural substrates. This has led to a surge in publications and patents exploring their utility. The 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide stands out as a prime example of this trend, with its potential applications extending beyond traditional small-molecule drugs to include prodrugs and targeted delivery systems.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including sulfonylation and amidation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. These innovations align with the broader industry shift toward green chemistry and sustainable practices, which are increasingly prioritized by regulatory agencies and stakeholders.

The compound's physicochemical properties, such as solubility, stability, and logP, have been extensively characterized to support its development. These studies are crucial for understanding its behavior in biological systems and ensuring compatibility with formulation strategies. Additionally, computational modeling and in silico screening have been leveraged to predict its pharmacokinetic and pharmacodynamic profiles, accelerating the identification of potential therapeutic indications.

Given the rising prevalence of chronic diseases and the need for personalized medicine, 2-methoxy-5-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzamide represents a compelling area of research. Its versatility and modular structure allow for further derivatization, enabling the exploration of structure-activity relationships (SAR) and the development of next-generation analogs. As the pharmaceutical industry continues to embrace innovative technologies like artificial intelligence and high-throughput screening, compounds like this are poised to play a pivotal role in shaping the future of drug discovery.

In conclusion, CAS No. 2320209-12-7 exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its unique attributes and broad applicability make it a valuable subject of study for researchers and industry professionals alike. As scientific advancements unfold, this compound is likely to remain at the forefront of discussions surrounding novel therapeutic agents and their potential to address unmet medical needs.